Cas no 21811-40-5 (3,4-bis(4-bromophenyl)-2,6-diphenylphenol)

• Product Name: 3,4-bis(4-bromophenyl)-2,6-diphenylphenol
• CAS No: 21811-40-5
• MF: C₃₀H₂₀Br₂O
• MW: 556.28720664978
• CID: 912032
• PubChem ID: 329846
• Update Time: 2025-04-19

3,4-bis(4-bromophenyl)-2,6-diphenylphenol Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(4-bromophenyl)-2,6-diphenylphenol
• 21811-40-5
• NSC-314859
• DTXSID20317344
• NSC314859

• Inchi： 1S/C30H20Br2O/c31-24-15-11-21(12-16-24)26-19-27(20-7-3-1-4-8-20)30(33)29(22-9-5-2-6-10-22)28(26)23-13-17-25(32)18-14-23/h1-19,33H
• InChI Key： QYGVJOGZVSPYRJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)Br)C=C(C2C=CC=CC=2)C(=C1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 553.9881
• Monoisotopic Mass: 553.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.458
• Boiling Point: 560.4°C at 760 mmHg
• Flash Point: 292.7°C
• Refractive Index: 1.666
• PSA: 20.23